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Get Quote

Alpha-Calacorene: Core Chemical Data

Property Value / Description

Chemical Name (1S)-4,7-dimethyl-1-(propan-2-yl)-1,2-dihydronaphthalene [1] [2]

CAS Registry
Number

21391-99-1 [3] [2]

Molecular
Formula

C₁₅H₂₀ [3] [1] [2]

Molecular Weight 200.32 g/mol [3] [1]

Chemical
Structure

A sesquiterpene hydrocarbon with a dihydronaphthalene core [1].

Odor Woody [3].

Reported
Stability Notes

Susceptible to oxidation (can form alcohols, ketones, carboxylic acids) and can

undergo electrophilic substitution on its aromatic ring [1].
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Based on its chemical properties and general principles of handling organic compounds, you can advise

researchers to focus on the following factors to ensure stability:

Protection from Air and Oxidants: As a sesquiterpene hydrocarbon, alpha-Calacorene is
susceptible to oxidation over time [1]. It should be stored under an inert atmosphere (e.g., nitrogen or

argon) and sealed tightly to minimize exposure to oxygen.
Temperature Control: Although specific data is lacking for alpha-Calacorene, research on other

terpenes and complex natural products strongly indicates that lower storage temperatures
significantly slow degradation reactions [4] [5]. For long-term storage, freezing at -20°C or lower is

recommended.
Light Exposure: The compound should be protected from light, as its structure can be susceptible to

light-induced reactions. Storing it in amber glass vials or dark containers is a standard precaution.
Solvent and Matrix: The stability of a compound can be greatly influenced by the solvent it is

dissolved in. Consider the compatibility of the storage solvent with alpha-Calacorene.

A Proposed Workflow for Stability Assessment

Since direct data is unavailable, here is a general experimental workflow you can adapt to determine the

stability profile of alpha-Calacorene under specific storage conditions. This methodology is inspired by

stability studies conducted on other complex natural products [6] [4].
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FAQs on Alpha-Calacorene Handling

Q1: What is the most critical factor to control when storing alpha-Calacorene? Based on its chemical

structure, protection from oxygen is likely the most critical factor to prevent oxidative degradation. Storing

the compound under an inert gas like nitrogen or argon is highly recommended [1].

Q2: What analytical techniques are suitable for monitoring its stability? Gas Chromatography-Mass

Spectrometry (GC-MS) is particularly well-suited for this purpose. It is the standard technique used for

analyzing volatile terpenes and can both quantify alpha-Calacorene and help identify its volatile

degradation products [6] [4] [7]. High-Performance Liquid Chromatography (HPLC) is a viable alternative.

Q3: The search results mention "package-dependent changes" for this compound. What does that

mean? One study on beer stability found that the concentration of alpha-Calacorene and other hop terpenes

changed over time differently in aluminum cans versus glass bottles [6]. This highlights that the storage

container's material and its properties (e.g., light permeability, potential for interaction, gas barrier) can

significantly impact the compound's stability and should be a consideration in experimental design.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Buy alpha-Calacorene | 21391-99-1 [smolecule.com]

2. α-Calacorene - the NIST WebBook [webbook.nist.gov]

3. α- calacorene | 21391-99-1 [chemicalbook.com]

4. Effects of storage time and temperature on the aroma ... [pmc.ncbi.nlm.nih.gov]

5. Shelf-Life Stability of Ready-to-Use Green Rooibos Iced Tea ... [pmc.ncbi.nlm.nih.gov]

6. Impact of Packaging Type on Beer Stability | PRO Engineering... [prowm.com]

7. Insecticidal Activity of Four Essential Oils Extracted from ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s595768?utm_src=pdf-body
https://www.smolecule.com/products/s595768?utm_src=pdf-body
https://www.smolecule.com/products/s595768
https://www.smolecule.com/products/s595768?utm_src=pdf-body
https://prowm.com/pasteurization/characterizing-the-impact-of-package-type-on-beer-stability/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11472101/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9370676/
https://www.smolecule.com/products/s595768?utm_src=pdf-body
https://prowm.com/pasteurization/characterizing-the-impact-of-package-type-on-beer-stability/
https://www.smolecule.com/products/s595768?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s595768
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C15H20/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5-7,9-10,13H,8H2,1-4H3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21175251.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11472101/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8433966/
https://prowm.com/pasteurization/characterizing-the-impact-of-package-type-on-beer-stability/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9370676/
https://www.smolecule.com/products/s595768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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